Benzenecarboximidamide, N-hydroxy-4-iodo-
Overview
Description
Benzenecarboximidamide, N-hydroxy-4-iodo-, commonly known as NHIBI, is a novel compound with promising biological and chemical properties. It has the molecular formula C7H7IN2O and a molecular weight of 262.05 g/mol .
Molecular Structure Analysis
The molecular structure of Benzenecarboximidamide, N-hydroxy-4-iodo- consists of a benzene ring attached to a carboximidamide group, with a hydroxy and an iodine atom also attached . The exact structure would require more detailed information or a structural diagram, which is not provided in the sources.Physical And Chemical Properties Analysis
Benzenecarboximidamide, N-hydroxy-4-iodo- has a molecular weight of 262.05 g/mol . More specific physical and chemical properties such as melting point, boiling point, and density are not provided in the sources retrieved .Scientific Research Applications
Antioxidant Activity
Benzamides, including N-Hydroxy-4-iodo-benzamidine, have been found to exhibit antioxidant activity . They have been shown to possess total antioxidant, free radical scavenging, and metal chelating activity . This makes them potentially useful in combating oxidative stress, which is implicated in various diseases including cancer and neurodegenerative disorders .
Antibacterial Activity
Benzamides have demonstrated antibacterial activity against a variety of bacteria . For instance, N-(2-hydroxy-4-nitrophenyl)-p-substituted benzamide showed moderate antibacterial activities against E. coli, K. pneumoniae, and S. aureus . This suggests that N-Hydroxy-4-iodo-benzamidine could also have potential applications in the development of new antibacterial agents .
Inhibitor of Trypsin and Trypsin-like Enzymes
Benzamidine, a compound structurally similar to N-Hydroxy-4-iodo-benzamidine, has been identified as an inhibitor of trypsin and trypsin-like enzymes . This suggests that N-Hydroxy-4-iodo-benzamidine could potentially be used in research involving these enzymes .
Synthesis and Functionalization of Heterocyclic Compounds
Hypervalent iodine reagents, which include compounds like N-Hydroxy-4-iodo-benzamidine, are used as oxidants for the syntheses and functionalization of heterocyclic compounds . This makes them valuable tools in the field of organic synthesis .
Industrial Applications
Amide compounds, including benzamides, are widely used in various industrial sectors such as plastic, rubber industry, paper industry, and agriculture . This suggests that N-Hydroxy-4-iodo-benzamidine could have potential industrial applications .
Drug Discovery
Amide compounds have been used in drug discovery . Given the biological activities of benzamides, N-Hydroxy-4-iodo-benzamidine could potentially be used in the development of new therapeutic agents .
Mechanism of Action
Target of Action
N-Hydroxy-4-iodo-benzamidine, also known as Benzenecarboximidamide, N-hydroxy-4-iodo- or N’-hydroxy-4-iodobenzenecarboximidamide, primarily targets the Urokinase-type plasminogen activator (uPA) . The uPA is a serine protease that plays a significant role in the degradation of the extracellular matrix, a critical process in cell migration and tissue remodeling .
Mode of Action
It is known that benzamidine, a structural component of n-hydroxy-4-iodo-benzamidine, is a well-studied inhibitor of trypsin . Trypsin is a serine protease, like uPA, suggesting that N-Hydroxy-4-iodo-benzamidine might inhibit uPA in a similar manner. This could involve the formation of a reversible complex with the enzyme, preventing it from binding to its natural substrate .
Biochemical Pathways
Given its potential inhibitory effect on upa, it may impact pathways involving extracellular matrix degradation and tissue remodeling .
Result of Action
If it inhibits upa as suggested, it could potentially slow down processes such as cell migration and tissue remodeling .
Action Environment
The action, efficacy, and stability of N-Hydroxy-4-iodo-benzamidine could be influenced by various environmental factors. For instance, pH could affect the compound’s ionization state and, consequently, its interaction with the target enzyme . Additionally, the presence of other molecules could impact its binding affinity and specificity .
properties
IUPAC Name |
N'-hydroxy-4-iodobenzenecarboximidamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7IN2O/c8-6-3-1-5(2-4-6)7(9)10-11/h1-4,11H,(H2,9,10) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IZOWTMSTHJGGCO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=NO)N)I |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC=C1/C(=N/O)/N)I |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7IN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.05 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Benzenecarboximidamide, N-hydroxy-4-iodo- | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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